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Dibenzo-p-dioxin Dibenzo-p-dioxin Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992)
Oxanthrene is a heteranthrene, a mancude organic heterotricyclic parent, a polycyclic heteroarene, an oxacycle and a dibenzodioxine.
Brand Name: Vulcanchem
CAS No.: 262-12-4
VCID: VC0167043
InChI: InChI=1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H
SMILES: C1=CC=C2C(=C1)OC3=CC=CC=C3O2
Molecular Formula: C12H8O2
Molecular Weight: 184.19 g/mol

Dibenzo-p-dioxin

CAS No.: 262-12-4

Reference Standards

VCID: VC0167043

Molecular Formula: C12H8O2

Molecular Weight: 184.19 g/mol

Dibenzo-p-dioxin - 262-12-4

CAS No. 262-12-4
Product Name Dibenzo-p-dioxin
Molecular Formula C12H8O2
Molecular Weight 184.19 g/mol
IUPAC Name dibenzo-p-dioxin
Standard InChI InChI=1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H
Standard InChIKey NFBOHOGPQUYFRF-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)OC3=CC=CC=C3O2
Canonical SMILES C1=CC=C2C(=C1)OC3=CC=CC=C3O2
Colorform Crystals from methanol
Melting Point 252 to 253 °F (NTP, 1992)
122.0 °C
119 °C
Physical Description Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992)
Description Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992)
Oxanthrene is a heteranthrene, a mancude organic heterotricyclic parent, a polycyclic heteroarene, an oxacycle and a dibenzodioxine.
Shelf Life This chemical is stable under normal laboratory conditions. Solutions of this chemical should be stable for 24 hours under normal lab conditions.
Solubility less than 1 mg/mL at 64° F (NTP, 1992)
4.89e-06 M
In water, 0.901 mg/l @ 25 °C
Synonyms dibenzo(1,4)dioxin
dibenzo-p-dioxin
Vapor Pressure 4.12e-04 mmHg
4.12x10-4 mm Hg at 25 °C
PubChem Compound 9216
Last Modified Nov 11 2021
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